4-isopropyl-N-phenylbenzamide

• IUPAC Name: N-phenyl-4-propan-2-ylbenzamide
• InChI: InChI=1S/C16H17NO/c1-12(2)13-8-10-14(11-9-13)16(18)17-15-6-4-3-5-7-15/h3-12H,1-2H3,(H,17,18)
• InChI Key: RQOGGEIIARVSOU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2
• Molecular Formula: C16H17NO
• DSSTOX Substance ID: DTXSID70294156
• Molecular Weight: 239.31 g/mol
• CAS RN: 15088-90-1

Description

4-isopropyl-N-phenylbenzamide, also known as IPPB, is a chemical compound that has gained significant attention in the scientific research community due to its potential for various applications.

Scientific Research Applications

Photochemical Reactions

Kamigata et al. (1979) explored the photochemical reactions of N-alkyl-o-sulfobenzimides in isopropyl alcohol and benzene, identifying N-alkylbenzamides as a major product in isopropyl alcohol. This study provides insights into the photochemical properties and potential applications of similar compounds, including 4-isopropyl-N-phenylbenzamide (Kamigata et al., 1979).

Electrospray Ionization Mass Spectrometry

In 2007, Zhou et al. investigated the gas-phase Smiles rearrangement reactions of deprotonated N-phenylbenzamide derivatives using electrospray ionization tandem mass spectrometry. This research contributes to understanding the mass spectrometric behavior of compounds like 4-isopropyl-N-phenylbenzamide (Zhou et al., 2007).

Anticancer Agents

Malik et al. (2022) described the synthesis of imidazole-based N-phenylbenzamide derivatives, highlighting their potential as anticancer agents. This study provides a foundation for the exploration of similar compounds, such as 4-isopropyl-N-phenylbenzamide, in cancer research (Malik et al., 2022).

Inhibitors of Mitochondrial Permeability

Roy et al. (2016) reported on the identification of N-phenylbenzamides as potent inhibitors of the mitochondrial permeability transition pore, a potential target for treating various diseases. This suggests a potential application area for 4-isopropyl-N-phenylbenzamide (Roy et al., 2016).

Spectroscopic Properties and DFT Calculations

He et al. (2014) synthesized 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide, analyzing its structure, spectroscopic properties, and antitumor activity. Their findings offer insights into the chemical characteristics of similar compounds (He et al., 2014).

Antiviral Activities and QSAR Models

Bourass et al. (2016) conducted a QSAR study on a series of N-phenylbenzamide and N-phenylacetophenone compounds to predict their antiviral activities. This research points towards potential antiviral applications for compounds like 4-isopropyl-N-phenylbenzamide (Bourass et al., 2016).